molecular formula C15H24N2O2 B14951778 1-tert-butyl-5-oxo-N,N-di(prop-2-en-1-yl)pyrrolidine-3-carboxamide

1-tert-butyl-5-oxo-N,N-di(prop-2-en-1-yl)pyrrolidine-3-carboxamide

Cat. No.: B14951778
M. Wt: 264.36 g/mol
InChI Key: SPAZGQPYHGHIBK-UHFFFAOYSA-N
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Description

1-tert-butyl-5-oxo-N,N-di(prop-2-en-1-yl)pyrrolidine-3-carboxamide is a synthetic organic compound with a complex structure It is characterized by the presence of a tert-butyl group, a pyrrolidine ring, and two prop-2-en-1-yl groups

Preparation Methods

The synthesis of 1-tert-butyl-5-oxo-N,N-di(prop-2-en-1-yl)pyrrolidine-3-carboxamide involves several steps. One common synthetic route starts with the preparation of the pyrrolidine ring, followed by the introduction of the tert-butyl group and the prop-2-en-1-yl groups. The reaction conditions typically involve the use of strong bases and organic solvents to facilitate the formation of the desired product. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity of the compound .

Chemical Reactions Analysis

1-tert-butyl-5-oxo-N,N-di(prop-2-en-1-yl)pyrrolidine-3-carboxamide can undergo various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

This compound has several scientific research applications. In chemistry, it can be used as a building block for the synthesis of more complex molecules. In biology, it may be studied for its potential biological activity, including its interactions with enzymes and receptors. In medicine, it could be investigated for its potential therapeutic effects, such as anti-inflammatory or anticancer properties. Additionally, it may have industrial applications in the development of new materials or chemical processes .

Mechanism of Action

The mechanism of action of 1-tert-butyl-5-oxo-N,N-di(prop-2-en-1-yl)pyrrolidine-3-carboxamide involves its interaction with specific molecular targets, such as enzymes or receptors. These interactions can lead to changes in the activity of these targets, resulting in various biological effects. The exact pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

1-tert-butyl-5-oxo-N,N-di(prop-2-en-1-yl)pyrrolidine-3-carboxamide can be compared with other similar compounds, such as other pyrrolidine derivatives or compounds with similar functional groups. These comparisons can highlight the unique properties of this compound, such as its specific reactivity or biological activity. Some similar compounds include tert-butyl 4-[(E)-but-1-en-3-yn-1-yl]-3-{[tert-butyl(dimethyl)silyl]oxy}-1H-indole-1-carboxylate and N-(2,4-di-tert-butyl-5-hydroxyphenyl)-4-oxo-1,4-dihydroquinoline-3-carboxamide .

Properties

Molecular Formula

C15H24N2O2

Molecular Weight

264.36 g/mol

IUPAC Name

1-tert-butyl-5-oxo-N,N-bis(prop-2-enyl)pyrrolidine-3-carboxamide

InChI

InChI=1S/C15H24N2O2/c1-6-8-16(9-7-2)14(19)12-10-13(18)17(11-12)15(3,4)5/h6-7,12H,1-2,8-11H2,3-5H3

InChI Key

SPAZGQPYHGHIBK-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)N1CC(CC1=O)C(=O)N(CC=C)CC=C

Origin of Product

United States

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